Cas no 946716-72-9 (5-Fluoro-2-(phenethyloxy)aniline)

• Product Name: 5-Fluoro-2-(phenethyloxy)aniline
• CAS No: 946716-72-9
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 1074920
• PubChem ID: 26189631
• Update Time: 2025-06-14

5-Fluoro-2-(phenethyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(phenethyloxy)aniline
• BB 0253580
• AKOS005264230
• 5-fluoro-2-(2-phenylethoxy)aniline
• 946716-72-9

• MDL： MFCD08687877
• Inchi： 1S/C14H14FNO/c15-12-6-7-14(13(16)10-12)17-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9,16H2
• InChI Key： UHMZZJXCMIHFMC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)OCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.105942232g/mol
• Monoisotopic Mass: 231.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-Fluoro-2-(phenethyloxy)aniline

Recent Advances in the Study of 5-Fluoro-2-(phenethyloxy)aniline (CAS: 946716-72-9)

The compound 5-Fluoro-2-(phenethyloxy)aniline (CAS: 946716-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluoro-substituted aniline core and phenethyloxy side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, with recent publications highlighting novel catalytic methods that enhance efficiency. For instance, a 2023 study demonstrated a palladium-catalyzed coupling reaction that significantly reduces byproduct formation, making the process more scalable for industrial applications.

Pharmacological evaluations of 5-Fluoro-2-(phenethyloxy)aniline have revealed its activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that it may interact with serotonin and dopamine receptors, indicating potential applications in neurological disorders such as depression and Parkinson's disease. However, further mechanistic studies are required to fully elucidate its mode of action and therapeutic window.

In addition to its neurological applications, recent research has explored the compound's antimicrobial properties. A 2024 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Fluoro-2-(phenethyloxy)aniline exhibit potent activity against drug-resistant bacterial strains, including MRSA. These findings open new avenues for the development of next-generation antibiotics.

Despite these promising results, challenges remain in the clinical translation of 5-Fluoro-2-(phenethyloxy)aniline. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 5-Fluoro-2-(phenethyloxy)aniline (CAS: 946716-72-9) represents a versatile and pharmacologically active molecule with broad potential in drug discovery. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a valuable candidate for future therapeutic development. The integration of advanced synthetic techniques and comprehensive biological evaluations will be crucial in realizing its full potential.